![molecular formula C18H16N2O6S B6450720 methyl 2-[2-(4-acetylphenyl)-1,1,3-trioxo-3,4-dihydro-2H-1??,2,4-benzothiadiazin-4-yl]acetate CAS No. 2640956-63-2](/img/structure/B6450720.png)
methyl 2-[2-(4-acetylphenyl)-1,1,3-trioxo-3,4-dihydro-2H-1??,2,4-benzothiadiazin-4-yl]acetate
Description
Methyl 2-[2-(4-acetylphenyl)-1,1,3-trioxo-3,4-dihydro-2H-1??,2,4-benzothiadiazin-4-yl]acetate is a useful research compound. Its molecular formula is C18H16N2O6S and its molecular weight is 388.4 g/mol. The purity is usually 95%.
The exact mass of the compound methyl 2-[2-(4-acetylphenyl)-1,1,3-trioxo-3,4-dihydro-2H-1??,2,4-benzothiadiazin-4-yl]acetate is 388.07290741 g/mol and the complexity rating of the compound is 708. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality methyl 2-[2-(4-acetylphenyl)-1,1,3-trioxo-3,4-dihydro-2H-1??,2,4-benzothiadiazin-4-yl]acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 2-[2-(4-acetylphenyl)-1,1,3-trioxo-3,4-dihydro-2H-1??,2,4-benzothiadiazin-4-yl]acetate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Aryne Chemistry
Arynes, strained intermediates with unusual electronic and structural properties, have gained attention in chemical synthesis. Methyl 2-(2-acetylphenyl)acetate can serve as a precursor for aryne generation. Notably, arynes can undergo direct insertion into carbon–carbon and carbon–heteroatom bonds, enabling rapid functionalization of aryl and heteroaryl systems . These transformations find applications in natural product synthesis and heterocycle construction.
Acyl-Alkylation of Arynes
Methyl 2-(2-acetylphenyl)acetate participates in acyl-alkylation reactions with arynes. Researchers have explored analogous methods using trifluoromethyl ketones or imides as substrates. The resulting difunctionalized products can be further derivatized to yield quinolones and indoles .
Total Synthesis of Natural Products
Flow chemistry principles have been applied to the acyl-amination protocol involving unsymmetrical imides. This approach, using arynes, led to the total synthesis of various natural products .
Amino-Carboxylation
The Biju group reported amino-carboxylation of arynes using aniline derivatives. This method provides a divergent route to differentially substituted acyl-aminated arenes, depending on the electronics of the aniline ring .
Suzuki–Miyaura Coupling
While not directly related to methyl 2-(2-acetylphenyl)acetate, the broad application of Suzuki–Miyaura coupling (SM coupling) is noteworthy. SM coupling involves organoboron reagents and palladium complexes, allowing mild and functional group-tolerant reactions. These conditions enable the synthesis of diverse biaryl compounds .
properties
IUPAC Name |
methyl 2-[2-(4-acetylphenyl)-1,1,3-trioxo-1λ6,2,4-benzothiadiazin-4-yl]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O6S/c1-12(21)13-7-9-14(10-8-13)20-18(23)19(11-17(22)26-2)15-5-3-4-6-16(15)27(20,24)25/h3-10H,11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVFVJXWTUDXLLB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[2-(4-acetylphenyl)-1,1,3-trioxo-1lambda6,2,4-benzothiadiazin-4-yl]acetate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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